N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C22H18ClN3O3
• Molecular Weight: 407.8 g/mol
• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C22H18ClN3O3/c1-28-15-7-9-16(10-8-15)29-13-21(27)24-20-12-14(6-11-17(20)23)22-25-18-4-2-3-5-19(18)26-22/h2-12H,13H2,1H3,(H,24,27)(H,25,26)
• InChI Key: HXPWZMJEPOONIE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4N3)Cl

Description

N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide, also known as BMVC, is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. BMVC is a member of the benzimidazole family and has been shown to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial effects. In

Mechanism of Action

The mechanism of action of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide is not fully understood. However, it has been suggested that N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide exerts its biological effects by inhibiting the activity of specific enzymes or signaling pathways. For example, N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and immune responses. N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and physiological effects:
N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has been shown to possess a range of biochemical and physiological effects. In vitro studies have demonstrated that N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide inhibits the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-6, and MCP-1. In addition, N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis in cancer cells, and inhibit tumor growth in vivo. Furthermore, N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has been shown to possess anti-bacterial effects against a range of bacterial strains, including MRSA.

Advantages and Limitations for Lab Experiments

N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. In addition, N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has been shown to possess a range of biological activities, making it a useful tool for studying inflammation, cancer, and bacterial infections. However, there are also limitations to using N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide in lab experiments. For example, the mechanism of action of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide is not fully understood, which can make it difficult to interpret experimental results. In addition, the effects of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide may vary depending on the cell type or experimental conditions used.

Future Directions

There are several future directions for research on N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide. One area of research is to further elucidate the mechanism of action of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide. This could involve identifying specific targets of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide and investigating the downstream effects of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide inhibition. Another area of research is to explore the potential therapeutic applications of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide in different disease contexts. For example, N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide may have potential as a treatment for inflammatory bowel disease or bacterial infections. Furthermore, future research could focus on developing more potent and selective analogs of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide that could be used as therapeutic agents.

Synthesis Methods

N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide can be synthesized using a variety of methods, including the reaction of 2-chloro-5-nitrobenzimidazole with 4-methoxyphenol followed by reduction of the nitro group and subsequent acetylation of the resulting amine. Another method involves the reaction of 2-chloro-5-nitrobenzimidazole with 4-methoxyphenol in the presence of a base followed by reduction of the nitro group and acetylation of the resulting amine. The synthesis of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has been optimized to yield high purity and high yield.

Scientific Research Applications

N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has also been shown to possess anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-(4-methoxyphenoxy)acetamide has demonstrated anti-bacterial effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).